Cas no 2128724-65-0 (1-{2-ethyl-4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}prop-2-en-1-one)

• Product Name: 1-{2-ethyl-4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}prop-2-en-1-one
• CAS No: 2128724-65-0
• MF: C₁₄H₂₂N₄O
• MW: 262.350682735443
• CID: 5408374
• PubChem ID: 127266028
• Update Time: 2025-10-28

1-{2-ethyl-4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-6669983
• Z2285377584
• 1-{2-ethyl-4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}prop-2-en-1-one
• AKOS030740180
• 2128724-65-0

• Inchi： 1S/C14H22N4O/c1-3-13-12-16(8-10-17-7-5-6-15-17)9-11-18(13)14(19)4-2/h4-7,13H,2-3,8-12H2,1H3
• InChI Key： RYSKCJJWUCZCLF-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCN(CCN2C=CC=N2)CC1CC

Computed Properties

• Exact Mass: 262.17936134g/mol
• Monoisotopic Mass: 262.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.4Ų

Additional information on 1-{2-ethyl-4-[2-(1H-pyrazol-1-yl)ethyl]piperazin-1-yl}prop-2-en-1-one

Chemical Compound CAS No 2128724-65-0: 1-{2-Ethyl-4-[2-(1H-Pyrazol-1-Yl)Ethyl]Piperazin-1-Yl}Prop-2-en-1-one

The chemical compound with CAS No 2128724-65-0, named 1-{2-Ethyl-4-[2-(1H-Pyrazol-1-Yl)Ethyl]Piperazin-1-Yl}Prop-2-en-1-one, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a piperazine ring, an ethyl group, a pyrazole moiety, and a ketone functional group, which collectively contribute to its diverse chemical properties.

Recent studies have highlighted the importance of piperazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the pyrazole ring in this compound adds further complexity to its structure, potentially enhancing its ability to interact with biological targets. The propenone group at the core of the molecule is another key feature that may influence its pharmacokinetic properties, such as solubility and bioavailability.

One of the most intriguing aspects of this compound is its potential as a bioisostere. Bioisosteres are structural analogs that retain similar physical and chemical properties but differ in their molecular frameworks. This property makes them valuable tools in drug optimization, as they can improve efficacy while reducing toxicity or side effects. Researchers have explored the use of piperazine-based bioisosteres in various therapeutic areas, including oncology and neurodegenerative diseases.

Emerging research has also focused on the synthesis and characterization of this compound. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have enabled efficient production of this molecule. These methods not only enhance yield but also improve the purity of the final product, which is critical for subsequent biological testing.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate to strong inhibitory effects against several enzyme targets. For instance, it has shown promise as an inhibitor of certain kinases involved in cancer cell proliferation. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further investigation in disease models.

The incorporation of the pyrazole moiety into the structure introduces additional electronic and steric effects that could enhance the compound's binding affinity to target proteins. Pyrazole derivatives are known for their versatility in medicinal chemistry due to their ability to form hydrogen bonds and participate in π–π interactions with biological macromolecules.

Another area of interest is the stereochemistry of this compound. The presence of chiral centers within the piperazine ring could lead to enantiomeric forms with distinct pharmacological profiles. Exploring these stereochemical variations may provide insights into optimizing the compound's therapeutic potential while minimizing adverse effects.

From an environmental standpoint, researchers have also examined the ecotoxicological profile of this compound. Initial data indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further studies are required to fully assess its environmental impact and ensure sustainable practices during its production and use.

In conclusion, CAS No 2128724-65-0 represents a fascinating example of modern medicinal chemistry innovation. Its unique structure, combined with recent advancements in synthetic methodologies and biological testing, positions it as a promising candidate for future drug development efforts. Continued research into its properties will undoubtedly shed light on its full potential as a therapeutic agent.